Cas no 69376-25-6 (5-Isothiazolecarboxylic acid, 3,4-dichloro-, ethyl ester)

5-Isothiazolecarboxylic acid, 3,4-dichloro-, ethyl ester is a specialized chemical compound featuring a dichlorinated isothiazole core with an ethyl ester functional group. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and material science. The presence of chlorine substituents enhances electrophilic properties, facilitating further derivatization. The ethyl ester group improves solubility in organic solvents, aiding in purification and handling. Its stability under controlled conditions makes it a reliable intermediate for heterocyclic chemistry. The compound’s defined molecular architecture allows for precise modifications, supporting its use in targeted synthetic pathways. Proper storage in cool, dry environments is recommended to maintain integrity.

5-Isothiazolecarboxylic acid, 3,4-dichloro-, ethyl ester structure

69376-25-6 structure

Product Name:5-Isothiazolecarboxylic acid, 3,4-dichloro-, ethyl ester

CAS No:69376-25-6

MF:C₆H₅Cl₂NO₂S

MW:226.080398321152

CID:1735863

PubChem ID:12889011

Update Time:2025-06-09

5-Isothiazolecarboxylic acid, 3,4-dichloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 5-Isothiazolecarboxylic acid, 3,4-dichloro-, ethyl ester
- ethyl 3,4-dichloro-1,2-thiazole-5-carboxylate
- SCHEMBL6751984
- Ethyl 3,4-dichloroisothiazole-5-carboxylate
- ethyl 3,4-dichloroisothiazol-5-carboxylate
- 3,4-Dichloro-5-ethoxycarbonylisothiazole
- BBWKDHNCTICBQA-UHFFFAOYSA-N
- DTXSID70512382
- Ethyl3,4-dichloroisothiazole-5-carboxylate
- 69376-25-6
- Inchi： 1S/C6H5Cl2NO2S/c1-2-11-6(10)4-3(7)5(8)9-12-4/h2H2,1H3
- InChI Key： BBWKDHNCTICBQA-UHFFFAOYSA-N
- SMILES： ClC1C(=NSC=1C(=O)OCC)Cl

Computed Properties

Exact Mass: 224.94195
Monoisotopic Mass: 224.9418050g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 67.4Å²

Experimental Properties

PSA: 39.19

5-Isothiazolecarboxylic acid, 3,4-dichloro-, ethyl ester Security Information

Storage Condition：(BD681636)

5-Isothiazolecarboxylic acid, 3,4-dichloro-, ethyl ester Pricemore >>

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